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Structural and Bonding Information

The core structural and bonding characteristics of Na₂Fe(CO)₄ are detailed in the table below.

Feature Description

Molecular Formula Na₂[Fe(CO)₄] [1]

Core Anion [Fe(CO)₄]²⁻ [1]

Iron Oxidation State -2 [1] [2]

Molecular Geometry Tetrahedral (around Fe) [1]

Isoelectronic With Ni(CO)₄ [1]

Electronic Configuration d¹⁰ (for Fe²⁻) [1]

Solvents Tetrahydrofuran (THF), Dimethoxyethane (DME), Dioxane [1]

Appearance Oxygen-sensitive colorless solid [1]

Hazards Pyrophoric [1]
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In the solid state, the structure is a distorted tetrahedron [1]. The bonding involves interactions between the

sodium cations (Na⁺) and the oxygen atoms of the carbonyl ligands (CO) [1]. The compound is typically

stabilized as a solvate, with solvent molecules like dioxane coordinating to the sodium cations [1].

Synthesis and Key Reactions

Na₂Fe(CO)₄ is a versatile reagent. Its common preparation method and representative reactions are

summarized below.
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Synthesis and transformation pathways of Na₂Fe(CO)₄ [1].

Synthesis Protocol

The modern synthesis avoids toxic sodium amalgam and uses safer radical anions as reductants [1]:
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Reaction Setup: Conduct under inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Reduction: Add a solution of sodium naphthalenide or sodium benzophenone ketyl to a stirred
solution of iron pentacarbonyl (Fe(CO)₅) in an appropriate solvent like THF at low temperatures (e.g.,

-78°C).
Stoichiometry: Use 2 equivalents of sodium per mole of Fe(CO)₅ to obtain Na₂[Fe(CO)₄].

Observation: The formation of a colorless or pale yellow solution indicates the formation of the
product.

Precautions: The reagent is pyrophoric (ignites in air) and oxygen-sensitive; strict exclusion of air
and moisture is mandatory [1].

Key Applications in Synthesis

The powerful nucleophilicity of the [Fe(CO)₄]²⁻ dianion enables key transformations for synthesizing

carbonyl compounds [1]:

Aldehyde Synthesis from Alkyl Halides: A classic "one-pot" reaction where Na₂[Fe(CO)₄] first

alkylates to form an organoiron intermediate, which is then protonated to release the aldehyde [1].
Aldehyde Synthesis from Acyl Chlorides: Reacts with acyl chlorides to yield aldehydes,

proceeding through an iron acyl complex intermediate [1].
Synthesis of Carboxylic Acids and Halides: The alkyl intermediate (Na[RFe(CO)₄]) can be oxidized

to carboxylic acids or treated with halogens to produce acid halides [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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